Cas no 2639411-22-4 (4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide)

• Product Name: 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide
• CAS No: 2639411-22-4
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 5867829
• PubChem ID: 165900022
• Update Time: 2025-08-04

4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639411-22-4
• EN300-1629212
• 4,4,4-trifluoro-3-phenylbutane-1-sulfonamide
• 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide

• Inchi： 1S/C10H12F3NO2S/c11-10(12,13)9(6-7-17(14,15)16)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,14,15,16)
• InChI Key： TZASGVLQQZUWLG-UHFFFAOYSA-N
• SMILES： S(CCC(C(F)(F)F)C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 267.05408429g/mol
• Monoisotopic Mass: 267.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide

4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide: A Comprehensive Overview

The compound 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide, identified by the CAS number 2639411-22-4, is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and advanced chemical synthesis. In this article, we delve into the characteristics, synthesis methods, applications, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular structure of 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide is characterized by a butane backbone with three fluorine atoms attached to the fourth carbon atom. The sulfonamide group (-SO₂NH₂) is located at the first carbon position, while a phenyl group is attached to the third carbon. This arrangement imparts unique electronic and steric properties to the molecule. The presence of multiple fluorine atoms enhances the compound's stability and lipophilicity, making it suitable for various chemical reactions and biological applications.

Synthesis and Characterization

The synthesis of 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. Recent advancements in synthetic chemistry have enabled more efficient routes for its production. Researchers have explored methods such as nucleophilic aromatic substitution and coupling reactions to achieve higher yields and better purity levels. The compound has been characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Applications in Drug Discovery

One of the most promising applications of 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide lies in the field of drug discovery. Its unique combination of fluorine atoms and aromatic substituents makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor growth.

Role in Material Science

In material science, 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide has found applications as a precursor for advanced materials such as polymers and coatings. Its high thermal stability and chemical resistance make it suitable for use in high-performance polymers used in aerospace and electronics industries. Researchers have also explored its potential as a building block for self-healing materials due to its ability to undergo reversible chemical transformations under specific conditions.

Recent Research Findings

Recent studies have focused on understanding the electronic properties of 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide using computational chemistry techniques. These studies have revealed insights into its electronic structure and reactivity patterns, which are crucial for designing new chemical reactions involving this compound. Additionally, researchers have investigated its interactions with biological systems to explore its potential as a therapeutic agent.

Safety Considerations

While 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide exhibits promising properties for various applications, it is essential to consider safety protocols during its handling and synthesis. Proper ventilation and personal protective equipment should be used when working with this compound to minimize exposure risks. Recent studies have also emphasized the importance of environmental considerations during its production process to ensure sustainable practices.

Conclusion

In conclusion, 4,4,4-Trifluoro-3-phenylbutane-1-sulfonamide (CAS No: 2639411-22-4) is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery and material science. As research continues to uncover new insights into its properties and potential uses